2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile

• IUPAC Name: 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile
• InChI: InChI=1S/C13H17N3O/c1-15-6-8-16(9-7-15)13(10-14)11-2-4-12(17)5-3-11/h2-5,13,17H,6-9H2,1H3
• InChI Key: PMWBLBVQEKZKNT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(C#N)C2=CC=C(C=C2)O
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile, also known as HMPA, is a chemical compound with potential biomedical applications. It is a synthetic molecule that belongs to the class of phenylpiperazine derivatives. HMPA has been studied for its potential as an antidepressant, anxiolytic, and analgesic agent.

Mechanism of Action

The exact mechanism of action of 2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine. 2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile has been shown to increase the levels of these neurotransmitters, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in animal models. 2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used for a variety of applications. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile. One area of interest is its potential as a neuroprotective agent against oxidative stress-induced cell damage. Another area of interest is its potential as a treatment for depression and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile and its potential applications in the field of neuroscience.

Synthesis Methods

2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile can be synthesized using a simple and efficient method. One of the most common methods involves the reaction of 4-hydroxybenzaldehyde with 4-methylpiperazine in the presence of a catalyst and a solvent. The resulting intermediate is then treated with acetonitrile to yield 2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile.

Scientific Research Applications

2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile has been extensively studied for its potential biomedical applications. It has been shown to possess antidepressant, anxiolytic, and analgesic properties in animal models. 2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile has also been investigated for its potential as a neuroprotective agent against oxidative stress-induced cell damage.